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Compound of Interest

Compound Name: Lturm34

Cat. No.: B608666

For laboratory professionals engaged in groundbreaking research and development, the safe
handling and disposal of chemical compounds is paramount. This document provides a
comprehensive, step-by-step guide to the proper disposal procedures for Lturm34, a potent
and selective DNA-PK inhibitor. Adherence to these protocols is crucial for ensuring laboratory
safety and environmental protection.

Lturm34: Key Chemical and Safety Data

A thorough understanding of a compound's properties is the foundation of its safe
management. Below is a summary of key quantitative data for Lturm34.

Property Value

Molecular Formula C24H18N203S

Molecular Weight 414.5 g/mol

Appearance Solid

Solubility Soluble in DMSO (up to 50 mM)

Storage (Solid) Store at +4°C

Storage (in DMSO) Refer to specific product datasheet
Biological Activity Potent DNA-PK inhibitor (ICso = 34 nM)[1]
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Experimental Protocols: Disposal Procedures

Given that Lturm34 is an active pharmacological agent with antiproliferative properties, it
should be treated as a hazardous chemical waste.[2][3] The following procedures are based on
standard laboratory practices for the disposal of such compounds.

Disposal of Solid Lturm34 Waste:
e Collection:

o Collect all solid waste contaminated with Lturm34, including unused compound,
contaminated personal protective equipment (PPE) such as gloves and weighing paper,
and any labware.

o Place all solid waste into a dedicated, clearly labeled hazardous waste container. The
container should be made of a material compatible with chemical waste.

o Labeling:

o Label the hazardous waste container with "Hazardous Waste," the full chemical name
"Lturm34," and the approximate quantity.

o Include any relevant hazard symbols as required by your institution's safety protocols.
» Storage and Disposal:

o Store the sealed hazardous waste container in a designated, secure area, away from
incompatible materials.

o Arrange for pickup and disposal by your institution's Environmental Health and Safety
(EHS) department or a licensed chemical waste disposal contractor.

Disposal of Lturm34 Solutions (e.g., in DMSO):
e Collection:

o Collect all liquid waste containing Lturm34, including unused stock solutions,
experimental solutions, and solvent rinses of contaminated glassware.
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o Use a dedicated, leak-proof, and clearly labeled hazardous waste container for liquid

waste.
e Labeling:

o Label the liquid hazardous waste container with "Hazardous Waste," the full chemical
name "Lturm34," the solvent used (e.g., DMSO), and the estimated concentration and

volume.
o Ensure the label is securely attached and legible.
o Storage and Disposal:
o Store the sealed liquid waste container in secondary containment to prevent spills.
o Store in a well-ventilated, designated hazardous waste accumulation area.

o Contact your institution's EHS for collection and disposal. Do not pour Lturm34 solutions

down the drain.

Visualizing the Disposal Workflow

To further clarify the proper disposal pathway for Lturm34, the following workflow diagram has

been created.
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Caption: Lturm34 Disposal Workflow

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.benchchem.com/product/b608666?utm_src=pdf-body-img
https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

This guide is intended to provide essential information for the safe disposal of Lturm34. Always
consult your institution's specific safety guidelines and your Safety Data Sheet (SDS) for the
most accurate and compliant procedures. By following these protocols, you contribute to a
safer research environment for yourself, your colleagues, and the broader community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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